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Environmental Safety and Ecotoxicology of Amprolium

The available data, largely from European Food Safety Authority (EFSA) assessments, suggests that

Amprolium poses a low risk to the environment when used as a coccidiostat in poultry [1]. The table

below summarizes the key findings:

Aspect

Assessment Finding

Key Supporting Data /| Notes

Overall
Environmental Risk

Persistence in
Manure

Soil Impact

Aquatic

Ecotoxicology

Terrestrial
Ecotoxicology

Use in feed for chickens does not
pose a risk [1].

Slightly persistent (DTso > 8 days) [2].

Lower predicted concentration in soil
from chickens reared for laying [1].

No data on aquatic organisms found
in search results.

Low acute mammalian toxicity (Rat
LDso > 4000 mg/kg) [2].

Based on EFSA assessment for its use
as a coccidiostat.

DTso is the time for 50% of the
substance to degrade.

Data gaps exist for this area [2].
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Aspect Assessment Finding Key Supporting Data / Notes

Antibacterial No significant antibacterial activity [3]  Suggests a low risk for promoting

Activity [1]. antimicrobial resistance (AMR) in
bacteria.

Experimental Protocol for Molluscicidal Activity

A 2024 study investigated the repurposing of Amprolium as a molluscicide against the land snail Eobania

vermiculata [4]. The methodology provides a template for environmental impact experiments.

e Test Organism: Adult Eobania vermiculata snails were collected and acclimated in the laboratory
before the experiment.
¢ Test Substance: Amprolium hydrochloride (20% water-soluble powder) was used [4].
e Experimental Design:
o Snails were exposed to a range of Amprolium concentrations (e.g., 200, 400, 600, 800, and
1000 ppm) via a leaf-dipping method.
o Control groups were treated with distilled water.
o The experiment was conducted over 3 days [4].
e Key Measurements:
o Lethal Concentration (LCso): The concentration required to kill 50% of the test snails was
calculated using probit analysis [4].
o Biomarker Analysis: The study measured biochemical changes in the snails, including:
= Oxidative Stress: Levels of Malondialdehyde (MDA) and hydrogen peroxide (H203z), and
activity of the antioxidant enzyme Catalase (CAT).
= Neurotoxicity: Activity of the enzyme Acetylcholinesterase (AChE).
= Detoxification Marker: Activity of the enzyme Glutathione S-transferase (GST) [4].

The experimental workflow of this study is outlined below:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8546521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009648/
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0048357524001226
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0048357524001226
https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0048357524001226
https://www.sciencedirect.com/science/article/abs/pii/S0048357524001226
https://www.sciencedirect.com/science/article/abs/pii/S0048357524001226
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Start Experiment

'

Acclimate Snails
(Eobania vermiculata)

'

Prepare Amprolium
Concentrations
(200 - 1000 ppm)

'

Treat Snails via
Leaf-Dipping Method

'

Monitor for 3 Days

Mortality Count Biochemical Histopathological
(Calculate LCso) Analysis Examination

Data Synthesis
& Conclusion

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s518811?utm_src=pdf-body-img
https://www.smolecule.com/products/s518811?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. Safety and efficacy of COXAM ® (amprolium hydrochloride) ... [pmc.ncbi.nlm.nih.gov]
2. Amprolium hydrochloride - AERU - University of Hertfordshire [sitem.herts.ac.uk]

3. Maximum levels of cross-contamination for 24 antimicrobial active substances in non-target feed.

Part 3: Amprolium - PMC [pmc.nchbi.nlm.nih.gov]

4. Repurposing the drug, amprolium as a novel molluscicide against the land snail (Eobania

vermiculata) - ScienceDirect [sciencedirect.com]

To cite this document: Smolecule. [amprolium environmental impact assessment comparison].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b518811#amprolium-environmental-impact-assessment-

comparison|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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